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Compound of Interest

Compound Name: 4-Oxoheptanoic acid

Cat. No.: B1336091

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 4-oxoheptanoic acid, tailored for professionals in research and drug
development. The information is presented to facilitate easy access and comparison of critical
data, including detailed experimental protocols and conceptual signaling pathways.

Core Chemical Properties

4-Oxoheptanoic acid, a keto acid, possesses both a ketone and a carboxylic acid functional
group, making it a versatile molecule in organic synthesis and a potential intermediate in
metabolic processes. Its fundamental properties are summarized below.
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Property Value Source(s)

IUPAC Name 4-Oxoheptanoic acid [1]
4-Ketoheptanoic acid, 3-

Synonyms o ] [2]
Butyrylpropionic acid

CAS Number 924-97-0

Molecular Formula C7H1203

Molecular Weight 144.17 g/mol
Not available. Isomer 6-

Melting Point oxoheptanoic acid melts at 32-  [3]
37 °C.

Boiling Point 268.7 °C at 760 mmHg [1]

Density 1.061 g/cm3 [1]

Refractive Index 1.443 [1]

Flash Point 130.6 °C [1]
Predicted values for similar
short-chain keto acids are in

pKa :
the range of 4-5. Experimental
value not readily available.
InChl=1S/C7H1203/c1-2-3-

InChl 6(8)4-5-7(9)10/h2-5H2,1H3,
(H,9,10)

SMILES CCCC(=0)CcCcC(=0)0

Spectroscopic Data

While a comprehensive public database of spectra for 4-oxoheptanoic acid is not readily

available, data for structurally similar compounds and derivatives provide valuable reference

points for its characterization.
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: The *H and 3C NMR spectra would be
characterized by signals corresponding to the propyl chain, the methylene groups adjacent
to the ketone and carboxylic acid, and the carbonyl carbons.

« Infrared (IR) Spectroscopy: The IR spectrum is expected to show characteristic strong
absorption bands for the C=0 stretching of the ketone (around 1715 cm~1) and the
carboxylic acid (around 1700-1725 cm™1), as well as a broad O-H stretching band for the
carboxylic acid (around 2500-3300 cm™1).

e Mass Spectrometry: The mass spectrum would show the molecular ion peak and
characteristic fragmentation patterns, including the loss of water and carbon dioxide from the
carboxylic acid moiety.

Experimental Protocols

Detailed experimental procedures for the synthesis of 4-oxoheptanoic acid and related
compounds are crucial for researchers. The following protocols are based on established
synthetic methodologies.

Synthesis of 4-Oxoheptanoic Acid

A common route to synthesize 4-oxoheptanoic acid involves the reaction of a Grignard
reagent with a suitable cyclic anhydride, followed by acidic workup.

Experimental Workflow: Synthesis of 4-Oxoheptanoic Acid

Step 1: Grignard Reagent Formation

Propylmagnesium bromide
(Grignard Reagent)
Addition

Step 2: Nucleophilic Acyl Substitution

Succinic Anhydride Re_actlon e
in dry ether

Step 3: Acidic Workup

Hydrolysis with
aqueous acid (e.g., HCI)

Protonation

4-Oxoheptanoic Acid
(Final Product)
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Click to download full resolution via product page
Caption: A generalized workflow for the synthesis of 4-oxoheptanoic acid.
Detailed Protocol:

o Preparation of Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux
condenser, a dropping funnel, and a magnetic stirrer, magnesium turnings are placed in
anhydrous diethyl ether under an inert atmosphere (e.g., argon or nitrogen). 1-
Bromopropane is added dropwise to initiate the formation of propylmagnesium bromide. The
reaction mixture is gently refluxed until the magnesium is consumed.

e Reaction with Succinic Anhydride: The Grignard reagent solution is cooled in an ice bath. A
solution of succinic anhydride in anhydrous tetrahydrofuran (THF) is added dropwise from
the dropping funnel. The reaction is stirred at room temperature for several hours.

o Workup and Isolation: The reaction mixture is quenched by slow addition to a stirred mixture
of crushed ice and concentrated hydrochloric acid. The organic layer is separated, and the
aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with
brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced
pressure to yield the crude 4-oxoheptanoic acid.

 Purification: The crude product can be purified by vacuum distillation or recrystallization.

Potential Biological Role and Signaling Pathways

While specific signaling pathways involving 4-oxoheptanoic acid are not well-documented, as
a short-chain keto acid, it may participate in metabolic and signaling processes analogous to
other short-chain fatty acids (SCFAs). SCFAs are known to act as signaling molecules,
primarily through the activation of G-protein coupled receptors (GPCRs) and the inhibition of
histone deacetylases (HDACS).

Conceptual Signaling Pathway for Short-Chain Fatty Acids
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Caption: Potential signaling mechanisms of short-chain fatty acids.
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These pathways are critical in regulating various physiological processes, including
inflammation, immune response, and metabolism.[2][4][5] The presence of the keto group in 4-
oxoheptanoic acid might influence its receptor binding affinity and metabolic fate compared to
non-ketonic SCFAs.

Safety and Handling

For 4-oxoheptanoic acid, comprehensive GHS classification data is not consistently available
across suppliers. However, based on the properties of similar short-chain carboxylic acids, the
following precautions are advised.

Hazard Category Recommendation

Handle in a well-ventilated place. Wear suitable

protective clothing, gloves, and eye/face

Handling ] ) ]
protection. Avoid formation of dust and aerosols.
Use non-sparking tools.[6]
Store the container tightly closed in a dry, cool,
and well-ventilated place. Keep away from
Storage

incompatible materials such as strong oxidizing

agents, strong acids, and bases.[6]

_ . _ In case of contact, immediately wash with plenty
First Aid (Skin Contact) ¢ wat
of water.

Rinse cautiously with water for several minutes.
First Aid (Eye Contact) Remove contact lenses, if present and easy to

do. Continue rinsing.

First Aid (Ingestion) Rinse mouth. Do NOT induce vomiting.

A comprehensive risk assessment should be conducted before handling this chemical. For
detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier. The
related compound, 6-oxoheptanoic acid, is classified as causing severe skin burns and eye
damage.[5]

Conclusion
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4-Oxoheptanoic acid is a valuable chemical for synthetic and research applications. This
guide provides a foundational understanding of its chemical properties, synthesis, and potential
biological relevance. The provided data and protocols are intended to support researchers and
drug development professionals in their work with this compound. As with any chemical,
adherence to strict safety protocols is paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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